N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)thiophene-2-carboxamide

• IUPAC Name: N-[4-[2-(dimethylamino)-2-oxoethyl]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H16N2O2S/c1-17(2)14(18)10-11-5-7-12(8-6-11)16-15(19)13-4-3-9-20-13/h3-9H,10H2,1-2H3,(H,16,19)
• InChI Key: KTSFMZPLEUQKQJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CC1=CC=C(C=C1)NC(=O)C2=CC=CS2
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

“N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)thiophene-2-carboxamide” is a complex organic compound that contains several functional groups. It has a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. Attached to this ring is a carboxamide group, which consists of a carbonyl (C=O) and an amine (NH2). The molecule also contains a dimethylamino group and a phenyl ring.

Synthesis Analysis

While the exact synthesis of this compound isn’t available, similar compounds are often synthesized through reactions involving nucleophilic substitution or addition. For instance, enaminones can react with heteroamines to yield compounds with similar structures.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiophene and phenyl rings would likely contribute to the compound’s stability and possibly its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the carboxamide group could potentially undergo hydrolysis, and the thiophene ring might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar carboxamide group might enhance its solubility in polar solvents.

Scientific Research Applications

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Material Science

Beyond medicine, thiophenes find applications in material science:

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Corrosion Inhibition

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Antiproliferative Activity

Studies have explored the antiproliferative activity of heteroaromatic amides, including thiophene derivatives. .

Novel Drug Discovery

Given their structural diversity and biological activity, thiophenes continue to be an area of interest for medicinal chemists. .

Combating Drug Resistance

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Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit antibacterial activity and anticancer activity . Therefore, it’s plausible that this compound may also interact with targets related to these biological processes.

Mode of Action

Similar compounds have been reported to display potent antibacterial activity against both gram-negative and gram-positive bacteria . . This suggests that N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)thiophene-2-carboxamide may also interact with its targets in a complex manner, leading to changes in the biological system.

Biochemical Pathways

Similar compounds have been reported to have antimicrobial activity , suggesting that this compound may affect pathways related to bacterial growth and proliferation.

Result of Action

Similar compounds have been reported to display potent antibacterial activity and anticancer activity , suggesting that this compound may also have significant effects at the molecular and cellular levels.

Future Directions

Future research could explore the potential applications of this compound, particularly given the known biological activity of many thiophene derivatives. This could involve testing its activity against various biological targets, or modifying its structure to enhance its properties.